Cas no 2168146-16-3 (5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2168146-16-3
• MF: C₁₀H₈ClN₃O₂
• MW: 237.642420768738
• MDL: MFCD30726021
• CID: 4783495
• Update Time: 2026-02-27

5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-(3-Chloro-pyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD30726021
• Inchi： 1S/C10H8ClN3O2/c1-14-9(6(5-13-14)10(15)16)8-7(11)3-2-4-12-8/h2-5H,1H3,(H,15,16)
• InChI Key： RIXUWUUSHDTHKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1C1=C(C(=O)O)C=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 68

Additional information on 5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Research Brief on 5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2168146-16-3)

The compound 5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2168146-16-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the chloropyridinyl and pyrazole moieties, make it a versatile scaffold for designing inhibitors targeting various enzymes and receptors. For instance, researchers have explored its utility in developing inhibitors for kinases and other signaling proteins implicated in cancer and inflammatory diseases.

One of the most notable advancements involves the optimization of synthetic routes for this compound. A 2023 study published in the Journal of Medicinal Chemistry reported an efficient and scalable synthesis method, achieving high yields and purity. The study emphasized the importance of this compound in streamlining the production of more complex molecules with enhanced pharmacological properties.

In terms of biological activity, preliminary in vitro assays have demonstrated that derivatives of 5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid exhibit promising inhibitory effects on specific protein targets. For example, a derivative was found to selectively inhibit a kinase involved in tumor growth, with an IC50 value in the nanomolar range. These findings suggest potential applications in oncology, although further in vivo studies are required to validate these effects.

Additionally, computational modeling studies have provided insights into the binding interactions of this compound with its biological targets. Molecular docking simulations revealed that the chloropyridinyl group plays a critical role in forming hydrophobic interactions, while the carboxylic acid moiety contributes to hydrogen bonding. These insights are invaluable for the rational design of next-generation inhibitors with improved potency and selectivity.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as solubility and metabolic stability, need further optimization to enhance its drug-like characteristics. Researchers are also investigating strategies to mitigate potential off-target effects, which could limit its therapeutic utility.

In conclusion, 5-(3-Chloropyridin-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS: 2168146-16-3) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Continued research efforts are expected to uncover new derivatives with enhanced biological activity and therapeutic potential, paving the way for novel treatments in areas such as oncology and inflammation.